Cas no 891112-92-8 ((2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide)

• Product Name: (2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide
• CAS No: 891112-92-8
• MF: C₁₉H₁₈N₂O₃
• MW: 322.36
• CID: 5232834
• Update Time: 2025-05-22

(2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)-
• (2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide

• Inchi： 1S/C19H18N2O3/c1-3-24-18-10-5-4-9-17(18)21-19(22)15(13-20)11-14-7-6-8-16(12-14)23-2/h4-12H,3H2,1-2H3,(H,21,22)
• InChI Key： SCFNBVSRAJCSMB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)C(C#N)=CC1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 550.0±50.0 °C at 760 mmHg
• Flash Point: 286.5±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide

Research Brief on (2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide (CAS: 891112-92-8)

The compound (2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide (CAS: 891112-92-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of (2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The compound's unique structural features, including the cyano and methoxy groups, contribute to its ability to interact with specific kinase domains, thereby modulating their activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide exhibits potent inhibitory effects against a subset of tyrosine kinases, particularly those involved in cancer cell proliferation. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding mode and selectivity profile. The results indicated that the compound's acrylamide moiety plays a crucial role in forming covalent bonds with cysteine residues in the kinase active site.

Further investigations into the pharmacokinetic properties of (2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide have revealed favorable absorption and distribution characteristics. A preclinical study conducted in murine models reported that the compound achieves adequate plasma concentrations following oral administration, with a half-life that supports once-daily dosing. These findings suggest that the compound could be a viable candidate for further development as an oral therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance its specificity for disease-relevant kinases while reducing interactions with unrelated proteins. Computational chemistry approaches, such as quantitative structure-activity relationship (QSAR) modeling, have been employed to guide these modifications.

In conclusion, (2E)-2-cyano-N-(2-ethoxyphenyl)-3-(3-methoxyphenyl)acrylamide represents a compelling lead compound in the search for novel kinase inhibitors. Its unique chemical structure and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should aim to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in clinical settings.